7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 7-chloro-3-(3,4-dimethylphenyl)sulfonyl-N-(2-methoxy-5-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C25H22ClN5O3S/c1-14-5-10-22(34-4)20(11-14)27-23-19-13-17(26)7-9-21(19)31-24(28-23)25(29-30-31)35(32,33)18-8-6-15(2)16(3)12-18/h5-13H,1-4H3,(H,27,28)
• InChI Key: SPCJZZXXVQDFMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC2=NC3=C(N=NN3C4=C2C=C(C=C4)Cl)S(=O)(=O)C5=CC(=C(C=C5)C)C
• Molecular Formula: C25H22ClN5O3S
• Molecular Weight: 508.0 g/mol
• CAS No.: 893788-97-1

Description

7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O3S and its molecular weight is 507.99. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds structurally related to triazoloquinazolin-5-amines have been synthesized and evaluated for their antimicrobial properties. These compounds have shown to possess good to moderate activities against test microorganisms, indicating potential application in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer Activity

Triazoloquinazoline derivatives have been designed and synthesized to meet structural requirements essential for anticancer activity. Some of these compounds demonstrated significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, suggesting their potential application in cancer therapy (Reddy et al., 2015).

Molecular Rearrangements and Chemical Synthesis

Research on triazoloquinazolinium betaines and their molecular rearrangements has provided insights into the synthesis and structural elucidation of novel chemical entities. These studies contribute to the understanding of chemical reactions and the development of new synthetic methodologies (Crabb et al., 1999).

Herbicidal Activity

Triazoloquinazolin-5-amines and related compounds have been investigated for their herbicidal activity. These studies have identified compounds with excellent herbicidal activity on a broad spectrum of vegetation at low application rates, suggesting their potential use in agricultural weed management (Moran, 2003).

Adenosine Antagonist Research

The search for benzodiazepine receptor modulators led to the discovery of a highly potent adenosine antagonist, demonstrating the potential of triazoloquinazolin-5-amines in developing new therapeutics targeting adenosine receptors (Francis et al., 1988).